Cas no 307341-23-7 (4-{8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}butanoic acid)

• Product Name: 4-{8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}butanoic acid
• CAS No: 307341-23-7
• MF: C₁₄H₁₆N₂O₂S₂
• MW: 308.419040679932
• CID: 6423668
• PubChem ID: 1594231
• Update Time: 2025-06-29

4-{8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}butanoic acid
• SR-01000080426-1
• AKOS001073734
• Z31173301
• CHEMBL1689366
• 4-((5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)butanoic acid
• F0307-0533
• 307341-23-7
• IFLab1_001233
• 4-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ylsulfanyl)butanoic acid
• IDI1_009100
• HMS1415I01
• 4-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)butanoic acid
• SR-01000080426
• Butanoic acid, 4-[(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)thio]-

• Inchi： 1S/C14H16N2O2S2/c17-11(18)6-3-7-19-13-12-9-4-1-2-5-10(9)20-14(12)16-8-15-13/h8H,1-7H2,(H,17,18)
• InChI Key： JHNTZRJVXCOHTH-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCSC1N=CN=C2SC3CCCCC=3C2=1

Computed Properties

• Exact Mass: 308.06532010g/mol
• Monoisotopic Mass: 308.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-{8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}butanoic acid

Introduction to 4-{8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}butanoic Acid (CAS No: 307341-23-7)

4-{8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}butanoic acid, identified by its CAS number 307341-23-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of tricyclic molecules characterized by a unique sulfur-containing heterocyclic core, which contributes to its distinct chemical and biological properties. The presence of multiple functional groups, including a sulfanyl group and a carboxylic acid moiety, makes this compound a versatile scaffold for the development of novel bioactive molecules.

The structure of 4-{8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}butanoic acid is characterized by a tricyclic framework that incorporates a sulfur atom into its ring system. This sulfur atom is part of a thia-diazacycloheptane moiety, which is known for its ability to interact with biological targets in unique ways. The tricyclic nature of the molecule imparts rigidity, which can be advantageous in terms of binding affinity and selectivity when designing drug candidates.

One of the most compelling aspects of this compound is its potential as a pharmacophore. The combination of the sulfanyl group and the carboxylic acid functionality provides multiple sites for interaction with biological macromolecules. The sulfanyl group can engage in hydrogen bonding and hydrophobic interactions, while the carboxylic acid can act as both an acceptor and donor in various molecular recognition processes. These features make 4-{8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}butanoic acid an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in tricyclic compounds due to their potential to exhibit high binding affinity and selectivity towards biological targets. The thia-diazacycloheptane scaffold has been particularly studied for its applications in the development of kinase inhibitors and other therapeutic agents. For instance, modifications of this core structure have shown promise in targeting specific enzymes involved in cancer and inflammatory diseases. The compound 4-{8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}butanoic acid represents an advanced derivative that builds upon these earlier discoveries.

The synthesis of 4-{8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}butanoic acid involves a series of complex organic transformations that highlight the synthetic prowess required to construct such intricate molecular architectures. Key steps in the synthesis include ring-closing metathesis to form the tricyclic core, followed by functionalization with the sulfanyl group and the carboxylic acid moiety. These synthetic strategies require careful optimization to ensure high yields and purity.

The biological activity of 4-{8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}butanoic acid has been explored in several preclinical studies conducted by leading research teams worldwide. Initial findings suggest that this compound exhibits promising interactions with various biological targets relevant to human health and disease. For example, studies have indicated that it may have inhibitory effects on certain kinases that are implicated in cancer progression.

The mechanism of action for 4-{8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}butanoic acid is thought to involve its ability to bind tightly to the active sites of target enzymes through multiple interactions mediated by its functional groups. This binding can disrupt normal enzymatic activity or modulate signaling pathways critical for disease processes such as inflammation or tumor growth.

In addition to its potential therapeutic applications, 4-{8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}butanoic acid also serves as a valuable tool for understanding the structure-function relationships within biological systems. By studying how this compound interacts with different targets at the molecular level researchers can gain insights into the mechanisms underlying various diseases and develop more effective strategies for intervention.

The future prospects for 4-{8-thia-4,6-diazatricyclo7.4.0.0^{2},7-trideca- -1(9),2(10)- -3, -5- -tetraene- -3- -ylsulfanyl }butanoic acid are bright given its unique structural features and promising biological activity observed thus far; further research efforts will continue -to elucidate its full potential as both an academic research tool -and as a lead compound for novel therapeutic agents.